Cas no 1805277-26-2 (3-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl chloride
• CAS No: 1805277-26-2
• MF: C₆H₄ClF₂NO₃S
• MW: 243.615666389465
• CID: 4918351
• Update Time: 2025-06-08

3-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl chloride

• Inchi： 1S/C6H4ClF2NO3S/c7-14(12,13)4-2-10-1-3(5(4)11)6(8)9/h1-2,6H,(H,10,11)
• InChI Key： LXKCMRPPPHGGPV-UHFFFAOYSA-N
• SMILES： ClS(C1=CNC=C(C(F)F)C1=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 421
• XLogP3: 1
• Topological Polar Surface Area: 71.6

Additional information on 3-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl chloride

Professional Introduction to 3-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl Chloride (CAS No. 1805277-26-2)

3-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl chloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 1805277-26-2, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of a difluoromethyl group and a hydroxypyridine core, make it a versatile building block for the development of novel therapeutic agents.

The difluoromethyl group is a well-documented pharmacophore that enhances the metabolic stability and binding affinity of drug candidates. This modification has been extensively studied in the context of antiviral, anticancer, and anti-inflammatory drugs. The incorporation of this group into molecules often leads to improved pharmacokinetic properties, which are crucial for the clinical efficacy of a drug. In recent years, there has been a surge in research focusing on difluorinated compounds due to their ability to modulate enzyme activity and receptor interactions.

The hydroxypyridine scaffold is another critical feature of this compound. Pyridine derivatives are widely recognized for their biological activity and have been utilized in the development of numerous drugs. The hydroxyl substituent at the 4-position adds an additional layer of functional diversity, enabling further chemical modifications through etherification, esterification, or other synthetic pathways. This flexibility makes 3-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl chloride an invaluable reagent for medicinal chemists.

The sulfonyl chloride functionality at the 5-position of the pyridine ring introduces a highly reactive site for nucleophilic substitution reactions. This reactivity allows for the facile introduction of various pharmacophoric groups, making it an excellent starting material for constructing complex molecular architectures. Sulfonyl chlorides are particularly useful in the synthesis of sulfonamides, which are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties.

In recent years, there has been notable progress in leveraging computational methods to predict and optimize the properties of bioactive molecules derived from 3-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl chloride. Advanced computational techniques such as molecular docking and quantum mechanical calculations have enabled researchers to design molecules with enhanced potency and selectivity. These methods have significantly accelerated the drug discovery process by allowing virtual screening of large libraries of compounds before conducting expensive wet-lab experiments.

The synthesis and application of this compound have been explored in several cutting-edge research projects. For instance, studies have demonstrated its utility in the development of novel kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The combination of the difluoromethyl group and the pyridine scaffold provides an optimal balance between metabolic stability and target binding affinity, making it an attractive scaffold for kinase inhibitor design.

3-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl chloride. Researchers are increasingly adopting sustainable practices such as catalytic processes and solvent-free reactions to minimize environmental impact. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing and reduce waste generation throughout the drug development lifecycle. 3-(Difluoromethyl)-4-hydroxypyridine-5-sulfonyl chloride (CAS No. 1805277-26-2) represents a significant advancement in medicinal chemistry due to its versatile structural features and broad applicability in drug design. Its unique combination of a difluoromethyl group, a hydroxypyridine core, and a reactive sulfonyl chloride moiety makes it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals that address unmet medical needs.